N-2-biphenylyl-N'-(2-methoxy-4-nitrophenyl)urea

• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-3-(2-phenylphenyl)urea
• InChI: InChI=1S/C20H17N3O4/c1-27-19-13-15(23(25)26)11-12-18(19)22-20(24)21-17-10-6-5-9-16(17)14-7-3-2-4-8-14/h2-13H,1H3,(H2,21,22,24)
• InChI Key: YXOPANIPHKYDLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol

Description

N-2-biphenylyl-N’-(2-methoxy-4-nitrophenyl)urea is an organic compound that belongs to the class of urea derivatives This compound is characterized by the presence of biphenyl and methoxy-nitrophenyl groups attached to the urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-2-biphenylyl-N’-(2-methoxy-4-nitrophenyl)urea typically involves the reaction of 2-biphenylamine with 2-methoxy-4-nitrophenyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea derivative.

Industrial Production Methods

In an industrial setting, the production of N-2-biphenylyl-N’-(2-methoxy-4-nitrophenyl)urea may involve the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The process parameters, such as temperature, pressure, and reaction time, are optimized to achieve efficient synthesis on a large scale.

Chemical Reactions Analysis

Types of Reactions

N-2-biphenylyl-N’-(2-methoxy-4-nitrophenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro and nitroso derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in the formation of amine derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and hydrogen gas in the presence of a catalyst are often used.

Substitution: Nucleophiles like hydroxide ions or alkoxide ions can be employed for substitution reactions.

Major Products Formed

Oxidation: Nitro and nitroso derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted urea derivatives depending on the nucleophile used.

Scientific Research Applications

N-2-biphenylyl-N’-(2-methoxy-4-nitrophenyl)urea has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of advanced materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-2-biphenylyl-N’-(2-methoxy-4-nitrophenyl)urea involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chloro-2-nitrophenyl)-N’-(2-methoxy-4-nitrophenyl)urea
• N-(4-methoxy-2-nitrophenyl)-3-nitrobenzamide
• 1-(4-fluoro-3-nitrophenyl)-3-(2-methoxy-4-nitrophenyl)urea

Uniqueness

N-2-biphenylyl-N’-(2-methoxy-4-nitrophenyl)urea is unique due to the presence of both biphenyl and methoxy-nitrophenyl groups, which confer distinct chemical and biological properties